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Compound of Interest

Compound Name: Dimethyl chlorothiophosphate

CAS No.: 2524-03-0

Cat. No.: B128814

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl chlorothiophosphate (DMCTP) is a highly reactive organophosphorus compound

widely utilized in chemical synthesis. While the term "catalytic methods" was specified, a

comprehensive review of scientific literature indicates that DMCTP does not function as a

catalyst. Instead, it serves as a crucial intermediate and a potent thiophosphorylating agent.[1]

[2][3] Its primary application lies in the stoichiometric introduction of the dimethyl thiophosphate

moiety onto various nucleophiles. This document provides detailed application notes and

protocols for its use as a synthetic reagent, which is of significant interest to researchers in

drug development and medicinal chemistry for the synthesis of novel organophosphorus

compounds.

Chemical and Physical Properties
A thorough understanding of the properties of Dimethyl chlorothiophosphate is essential for

its safe handling and effective use in synthesis.
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Property Value Reference

CAS Number 2524-03-0 [2]

Molecular Formula C2H6ClO2PS [2]

Molecular Weight 160.56 g/mol [2]

Appearance Colorless to light amber liquid [2][3]

Boiling Point 66-67 °C at 16 mmHg [3]

Density 1.322 g/mL at 25 °C [3]

Solubility
Insoluble in water; soluble in

many organic solvents.
[2]

Stability

Moisture sensitive; begins

autocatalytic decomposition

above 120 °C.

[2]

Core Application: Thiophosphorylation of
Nucleophiles
The principal utility of Dimethyl chlorothiophosphate is in the thiophosphorylation of a wide

range of nucleophiles, including alcohols, phenols, amines, and thiols. This reaction is central

to the synthesis of many pesticides, insecticides, and has potential applications in the

development of therapeutic agents.[1] The general transformation involves the displacement of

the chloride ion by a nucleophile, forming a stable thiophosphate ester, thioester, or

phosphoamide.

A general schematic for this reaction is presented below:
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Reactants Products

Dimethyl Chlorothiophosphate
(CH₃O)₂P(S)Cl

Thiophosphorylated Product
(CH₃O)₂P(S)XR

Nucleophile
(R-XH, where X = O, N, S)

Base
(e.g., Triethylamine, Pyridine)

Base Hydrochloride
(Base·HCl)
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Preparation

Reaction

Workup

Purification

Dry Glassware
Inert Atmosphere Setup

Add Alcohol, Solvent, and Base

Cool to 0 °C

Slow Addition of DMCTP

Stir at Room Temperature

Monitor by TLC

Quench with Water

Extract with Organic Solvent

Wash with NaHCO₃ and Brine

Dry with MgSO₄

Concentrate in vacuo

Flash Column Chromatography

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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